Cas no 215778-81-7 (Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)-)

Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)- structure
215778-81-7 structure
Product Name:Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)-
CAS No:215778-81-7
MF:C15H18ClNS
MW:279.82812166214
CID:243177
PubChem ID:2774102
Update Time:2025-04-19

Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiazole,4-(chloromethyl)-2-(4-pentylphenyl)-
    • 4-(CHLOROMETHYL)-2-(4-PENTYLPHENYL)-1,3-THIAZOLE
    • AC1MCNXT
    • AG-E-58116
    • CTK4E7180
    • FT-0616722
    • KB-187469
    • OR21046
    • 215778-81-7
    • SCHEMBL12531837
    • 4-(Chloromethyl)-2-(4-pentylphenyl)thiazole
    • DTXSID10378883
    • Inchi: 1S/C15H18ClNS/c1-2-3-4-5-12-6-8-13(9-7-12)15-17-14(10-16)11-18-15/h6-9,11H,2-5,10H2,1H3
    • InChI Key: CLYMMYUMRHKSNK-UHFFFAOYSA-N
    • SMILES: ClCC1=CSC(C2C=CC(=CC=2)CCCCC)=N1

Computed Properties

  • Exact Mass: 279.08500
  • Monoisotopic Mass: 279.0848484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.13
  • Melting Point: 59 °C
  • Boiling Point: 406.4°Cat760mmHg
  • Flash Point: 199.6°C
  • Refractive Index: 1.564
  • PSA: 41.13000
  • LogP: 5.28160

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